Cas no 690631-97-1 (5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-indole)

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-indole is a boron-containing indole derivative widely used in Suzuki-Miyaura cross-coupling reactions. The presence of the pinacol boronate ester (dioxaborolane) group enhances its stability and reactivity, making it a valuable intermediate in organic synthesis, particularly for constructing complex heterocyclic systems. The triisopropylsilyl (TIPS) protecting group on the indole nitrogen improves solubility and prevents unwanted side reactions during transformations. This compound is especially useful in pharmaceutical and materials science research, where precise functionalization of indole scaffolds is required. Its compatibility with various reaction conditions and high purity make it a reliable choice for synthetic applications.
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-indole structure
690631-97-1 structure
Product Name:5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-indole
CAS No:690631-97-1
MF:C23H38BNO2Si
MW:399.449827671051
CID:841342
PubChem ID:2794653
Update Time:2025-10-29

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-indole Chemical and Physical Properties

Names and Identifiers

    • tri(propan-2-yl)-[5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)indol-1-yl]silane
    • 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-indole
    • 5-(tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)indole
    • 690631-97-1
    • FT-0755320
    • 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-[tris(propan-2-yl)silyl]-1H-indole
    • MFCD05865113
    • SCHEMBL13394543
    • AB22931
    • 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-[tri(propan-2-yl)silyl]-1H-indole
    • DTXSID90383298
    • 5-(4,4,5,5-tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-indole, AldrichCPR
    • AKOS025293747
    • (1-(Tris(1-methylethyl)silyl)-1H-indol-5-yl)boronic acid pinacol ester pinacol ester
    • DB-004464
    • 5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-indole
    • Inchi: 1S/C23H38BNO2Si/c1-16(2)28(17(3)4,18(5)6)25-14-13-19-15-20(11-12-21(19)25)24-26-22(7,8)23(9,10)27-24/h11-18H,1-10H3
    • InChI Key: CZFZAMWINNZVLP-UHFFFAOYSA-N
    • SMILES: [Si](C(C)C)(C(C)C)(C(C)C)N1C=CC2C=C(B3OC(C)(C)C(C)(C)O3)C=CC1=2

Computed Properties

  • Exact Mass: 399.27600
  • Monoisotopic Mass: 399.2764862g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 5
  • Complexity: 525
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 23.4Ų

Experimental Properties

  • Melting Point: 107 °C
  • PSA: 23.39000
  • LogP: 5.96410

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-indole Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
abcr
AB226211-1 g
5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-indole; 95%
690631-97-1
1g
€324.50 2023-02-05

5-(4,4,5,5-Tetramethyl-1,3,2-dioxaborolan-2-yl)-1-(triisopropylsilyl)-1H-indole Related Literature

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